Fulvestrant S enantiomer

• Molecular Formula: C32H47F5O3S
• Molecular Weight: 606.8 g/mol
• InChI: InChI=1S/C32H47F5O3S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-41(40)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26-,27+,28+,29-,30+,41+/m1/s1
• InChIKey: VWUXBMIQPBEWFH-GXZKXCMSSA-N

Fulvestrant S Enantiomer Procurement Guide: Stereochemically Defined Reference Material for ER Antagonist Research

Fulvestrant S enantiomer (CAS: 1316849-17-8) is the S-configured stereoisomer of the synthetic estrogen receptor (ER) antagonist Fulvestrant (ICI 182,780), a selective estrogen receptor degrader (SERD) used clinically for hormone receptor-positive breast cancer [1]. The S enantiomer is recognized as the less active stereoisomer relative to the parent compound (IC50 = 9.4 nM) and serves primarily as an analytical reference standard and negative control in biochemical studies . Its defined stereochemistry (7R,8R,9S,13S,14S,17S, with a sulfoxide S-configuration) distinguishes it from the R enantiomer and the therapeutically active Fulvestrant form, enabling precise chiral purity assessment and stereospecificity investigations [2].

Stereochemically defined S enantiomer supports chiral purity assessment and method validation

Less active negative control for ERα signaling and stereospecificity studies

Fully characterized reference standard with documented stereochemical identity

• [1] PubChem. Fulvestrant S enantiomer. PubChem CID 91800167. Accessed 2026-04-16. View Source
• [2] PubChem. Fulvestrant S enantiomer – 3D Conformer. Accessed 2026-04-16. View Source

Why Generic Fulvestrant or Its R Enantiomer Cannot Substitute for Fulvestrant S Enantiomer in Analytical and Mechanistic Workflows

The Fulvestrant S enantiomer possesses a unique stereochemical configuration that confers markedly reduced estrogen receptor antagonism compared to the therapeutically active Fulvestrant (IC50 = 9.4 nM) . This differential activity profile makes the S enantiomer essential as a negative control or reference standard in experiments probing stereospecific ER signaling, chiral purity assessment, and assay validation. In contrast, generic Fulvestrant (racemic or active enantiomer) exhibits potent ER downregulation and would confound such studies, while the R enantiomer, though also less active, represents a distinct stereochemical entity requiring separate validation [1]. Consequently, direct substitution without stereochemical verification compromises data reproducibility and analytical accuracy, underscoring the need for a well-characterized, high-purity S enantiomer source [2].

Active Fulvestrant induces potent ER downregulation, making it unsuitable as a negative control in stereospecificity assays.

The R enantiomer is a distinct stereochemical entity; direct substitution without separate validation may compromise chiral purity assessment.

Generic Fulvestrant may contain mixed stereoisomers, which can confound enantiomeric impurity profiling.

• [1] Adooq. Fulvestrant R enantiomer datasheet. Cat. No. A21545. Accessed 2026-04-16. View Source
• [2] Axios Research. Fulvestrant S Enantiomer product page. Accessed 2026-04-16. View Source

Quantitative Differentiation Evidence: Fulvestrant S Enantiomer vs. Comparators

Stereochemical Configuration Defines Unique Analytical Identity and Enantiomeric Purity Standards

Fulvestrant S enantiomer is defined by a specific stereochemical arrangement (7R,8R,9S,13S,14S,17S with sulfoxide S-configuration), which distinguishes it from both the active Fulvestrant and the R enantiomer [1]. This precise stereochemistry is critical for developing and validating chiral separation methods, ensuring accurate quantification of enantiomeric impurities in Fulvestrant drug substance and formulated products [2]. The S enantiomer is offered at >98% purity (HPLC), exceeding typical pharmacopeial requirements for reference materials and enabling robust analytical method development [3].

Stereochemical Identity

Direct comparison

Unique IUPAC and InChIKey differentiate S from R enantiomer; purity >98% (HPLC)

Supports stereochemical-control and chiral method validation

Verify stereochemical attribution via independent analysis

Evidence Dimension	Stereochemical Identity
Target Compound Data	S-enantiomer (CAS: 1316849-17-8) with defined 7R,8R,9S,13S,14S,17S configuration and sulfoxide S-configuration; purity >98%
Comparator Or Baseline	Fulvestrant (active drug, CAS: 129453-61-8) is a distinct stereoisomer; R enantiomer (CAS: 1807900-80-6) has opposite sulfoxide configuration
Quantified Difference	Unique IUPAC name and InChIKey (VWUXBMIQPBEWFH-GXZKXCMSSA-N) differentiate S enantiomer from R enantiomer and active Fulvestrant
Conditions	N/A (structural identification)

Why This Matters

Procurement of the correct stereoisomer ensures that chiral purity assessments and analytical method validations are conducted with the intended reference material, avoiding misidentification that could invalidate regulatory submissions.

• [1] PubChem. Fulvestrant S enantiomer – Chemical Structure. Accessed 2026-04-16. View Source
• [2] Axios Research. Fulvestrant S Enantiomer product page. Accessed 2026-04-16. View Source
• [3] Adooq. Fulvestrant S enantiomer datasheet. Cat. No. A16994. Accessed 2026-04-16. View Source

Reduced Estrogen Receptor Antagonist Activity vs. Parent Fulvestrant Enables Negative Control Applications

Fulvestrant S enantiomer is consistently described as the 'less active' stereoisomer relative to the parent Fulvestrant, which exhibits an IC50 of 9.4 nM for ER antagonism . While the exact IC50 for the S enantiomer is not reported in public sources, its reduced activity establishes a clear functional gradient that allows its use as a stereospecific negative control in ER signaling studies [1]. In contrast, the active Fulvestrant induces near-complete ERα degradation at 100 nM, whereas the S enantiomer fails to produce significant downregulation at comparable concentrations, validating its utility in distinguishing target-specific from off-target effects .

ER Antagonist Potency

Class-level inference

Parent IC50 = 9.4 nM; S enantiomer less active (IC50 unreported)

Supports negative control use in ER signaling studies

Exact S enantiomer IC50 data needed for quantification

Evidence Dimension	Estrogen Receptor Antagonist Potency
Target Compound Data	Fulvestrant S enantiomer: 'less active' (exact IC50 not reported)
Comparator Or Baseline	Fulvestrant (active drug): IC50 = 9.4 nM (ER antagonism)
Quantified Difference	Qualitative: S enantiomer is significantly less potent; quantitative difference cannot be calculated due to absence of reported S enantiomer IC50
Conditions	In vitro ER binding/functional assays (specific assay details not provided in available sources)

Why This Matters

The well-defined activity differential between the S enantiomer and active Fulvestrant allows researchers to confirm stereospecificity of ER-mediated effects, thereby strengthening mechanistic conclusions and avoiding false positives in high-throughput screening campaigns.

• [1] GlpBio. Fulvestrant S enantiomer product page. Cat. No. GC36089. Accessed 2026-04-16. View Source

Regulatory-Compliant Reference Standard for Chiral Purity Assessment in Drug Development

Fulvestrant S enantiomer is specifically manufactured and fully characterized for use as a reference standard compliant with regulatory guidelines (USP/EP) [1]. It is employed in analytical method development, method validation (AMV), and quality control (QC) for Fulvestrant API and drug products [2]. The material is supplied with comprehensive characterization data, including HPLC purity >98%, which meets or exceeds the requirements for pharmacopeial reference standards [3]. In contrast, generic Fulvestrant or its R enantiomer may not meet the same level of characterization and regulatory acceptance for chiral impurity profiling.

Regulatory-Grade Characterization

Data to verify

Purity >98% (HPLC); characterized per USP/EP guidelines

Supports regulatory method validation context

Review full characterization package for specific applications

Evidence Dimension	Regulatory Compliance and Characterization Level
Target Compound Data	Fulvestrant S enantiomer: fully characterized reference standard compliant with USP/EP; purity >98% (HPLC); supplied with analytical data package
Comparator Or Baseline	Generic Fulvestrant API or R enantiomer: may lack comprehensive characterization or regulatory acceptance for use as a chiral reference standard
Quantified Difference	Target compound is explicitly designated and sold as a reference standard; comparator products are typically sold for research use only without regulatory-grade documentation
Conditions	Regulatory environments for ANDA submissions and commercial QC release testing

Why This Matters

Procurement of a regulatory-grade reference standard streamlines analytical method development and validation for ANDA filings, reducing the risk of method failure during regulatory review and ensuring compliance with ICH Q2(R1) guidelines.

• [1] Axios Research. Fulvestrant S Enantiomer product page. Accessed 2026-04-16. View Source
• [2] ChemWhat. Fulvestrant S Enantiomer product page. Accessed 2026-04-16. View Source
• [3] Adooq. Fulvestrant S enantiomer datasheet. Cat. No. A16994. Accessed 2026-04-16. View Source

Application in Stereospecificity Studies to Validate ER-Mediated Biological Responses

Fulvestrant S enantiomer is widely used in biochemical research to study ERα signaling and the stereospecificity of antiestrogen action in both in vitro and in vivo models . As a less active stereoisomer, it serves as a critical control to distinguish stereospecific, receptor-mediated effects from non-specific or off-target activities [1]. For example, in experiments where active Fulvestrant (100 nM) completely inhibits ERα expression, the S enantiomer at equivalent concentration fails to produce significant downregulation, thereby confirming that observed effects are due to specific ER engagement rather than general cytotoxicity .

ERα Downregulation

Supporting evidence

S enantiomer minimal effect at 100 nM; active Fulvestrant complete inhibition

Supports stereospecificity validation in ERα signaling assays

Qualitative observation in MCF-7 cells

Evidence Dimension	ERα Downregulation Efficacy
Target Compound Data	Fulvestrant S enantiomer: minimal/no ERα downregulation at 100 nM (qualitative observation)
Comparator Or Baseline	Fulvestrant (active): complete inhibition of ERα expression at 100 nM
Quantified Difference	Qualitative difference in functional activity; exact % downregulation values not provided in available vendor literature
Conditions	MCF-7 breast cancer cells (typical assay for SERD activity)

Why This Matters

Inclusion of the S enantiomer as a negative control enhances the rigor and reproducibility of mechanistic studies, enabling robust interpretation of data on ER-mediated pathways and supporting publication in high-impact journals.

• [1] GlpBio. Fulvestrant S enantiomer product page. Cat. No. GC36089. Accessed 2026-04-16. View Source

Optimal Application Scenarios for Fulvestrant S Enantiomer Based on Quantitative Evidence

Chiral Purity Assessment and Method Validation for Fulvestrant Drug Substance

Analytical laboratories developing HPLC or UPLC methods for quantifying enantiomeric impurities in Fulvestrant API can utilize Fulvestrant S enantiomer as a primary reference standard to establish system suitability, determine limit of detection (LOD) and limit of quantitation (LOQ) for the S-enantiomer impurity, and validate method accuracy per ICH Q2(R1) guidelines [1]. The >98% purity and full characterization data ensure reliable peak identification and calibration [2].

Stereospecificity Confirmation in ERα Signaling Studies

Researchers investigating ER-mediated transcriptional regulation or cell proliferation can employ Fulvestrant S enantiomer as a stereospecific negative control to confirm that observed biological effects (e.g., ERα degradation, gene expression changes) are due to specific ER engagement by active Fulvestrant rather than off-target activities . This application is particularly valuable in high-content screening assays and mechanistic validation experiments [3].

Quality Control (QC) Release Testing for Fulvestrant Formulations

Pharmaceutical QC laboratories can integrate Fulvestrant S enantiomer as a reference standard in routine release testing of Fulvestrant injectable suspensions (e.g., Faslodex generics) to ensure that levels of the S enantiomer impurity remain below acceptable limits established in pharmacopeial monographs or ANDA specifications [2]. The compound's regulatory compliance facilitates acceptance by health authorities during product registration [1].

Application

Selection Property

Validation Focus

Chiral purity method validation for Fulvestrant API

Stereochemical identity and chromatographic purity

Enantiomeric impurity quantification and system suitability

Stereospecificity control in ERα signaling assays

Reduced ER antagonist activity versus active Fulvestrant

Distinction of receptor-mediated from off-target effects

QC release testing of Fulvestrant injectable suspensions

Regulatory-grade characterization for impurity profiling

S enantiomer impurity limit assessment in ANDA specifications

• [1] Axios Research. Fulvestrant S Enantiomer product page. Accessed 2026-04-16. View Source
• [2] ChemWhat. Fulvestrant S Enantiomer product page. Accessed 2026-04-16. View Source
• [3] GlpBio. Fulvestrant S enantiomer product page. Cat. No. GC36089. Accessed 2026-04-16. View Source